N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C15H21FN2O/c1-12(19)18(14-7-9-17(2)10-8-14)11-13-5-3-4-6-15(13)16/h3-6,14H,7-11H2,1-2H3
• InChI Key: HOHNUBIRYXUCEV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1=CC=CC=C1F)C2CCN(CC2)C
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamide, also known as FMA or FMAA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. FMAA belongs to the class of N-phenylacetamides, which are known for their analgesic and anesthetic properties.

Mechanism of Action

N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA is believed to act as a mu-opioid receptor agonist, which is a type of opioid receptor that is involved in the modulation of pain. By binding to this receptor, N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA is thought to produce analgesic effects. N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA has also been shown to have anesthetic effects, which may be due to its ability to enhance the activity of GABA receptors.
Biochemical and Physiological Effects:
N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA has been shown to produce analgesic effects in animal models, as well as sedation and hypnosis at higher doses. It has also been shown to have anesthetic effects, including the ability to induce loss of consciousness and immobility. N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA has been found to have a relatively short duration of action, which may make it useful for certain types of procedures.

Advantages and Limitations for Lab Experiments

One advantage of N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA is that it has been shown to produce analgesic and anesthetic effects in animal models, which may make it useful for studying pain and anesthesia. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results. Additionally, N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA has not been extensively studied in humans, so its safety and efficacy in humans is not known.

Future Directions

There are several potential future directions for research on N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA. One area of interest is the development of more potent and selective mu-opioid receptor agonists, which may have improved analgesic effects and fewer side effects than currently available opioids. Another potential direction is the investigation of N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA's effects on other neurotransmitter systems, such as the GABA and glutamate systems. Finally, more research is needed to determine the safety and efficacy of N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA in humans, which could pave the way for its use as a therapeutic agent.

Synthesis Methods

The synthesis of N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA involves the reaction of 2-fluorobenzylamine with piperidine-4-carboxylic acid, followed by the addition of acetic anhydride. The resulting product is then purified through recrystallization. The yield of N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA varies depending on the reaction conditions, but it is typically around 50-60%.

Scientific Research Applications

N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA has been studied for its potential therapeutic applications, particularly in the field of pain management. It has been shown to have analgesic effects in animal models, and it is believed to act through the modulation of the mu-opioid receptor. N-[(2-fluorophenyl)methyl]-N-(1-methylpiperidin-4-yl)acetamideA has also been studied for its potential use as an anesthetic agent, as it has been shown to produce dose-dependent sedation and hypnosis in rats.